Cas no 395067-35-3 (2H-Tetrazole-2-ethanamine,5-amino-)

• Product Name: 2H-Tetrazole-2-ethanamine,5-amino-
• CAS No: 395067-35-3
• MF: C₃H₈N₆
• MW: 128.135818481445
• CID: 299701
• Update Time: 2024-01-27

2H-Tetrazole-2-ethanamine,5-amino- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-ethanamine,5-amino-
• 2H-Tetrazole-2-ethanamine,5-amino-(9CI)

• Inchi： 1S/C3H8N6/c4-1-2-9-7-3(5)6-8-9/h1-2,4H2,(H2,5,7)
• InChI Key： GJTFIGCSGKLKOT-UHFFFAOYSA-N
• SMILES： N1=C(N)N=NN1CCN

Computed Properties

• Exact Mass: 128.08124
• Monoisotopic Mass: 128.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6A^2

Experimental Properties

• PSA: 95.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines